Cas no 81067-47-2 (Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide)

• Product name: Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide
• CAS No: 81067-47-2
• MF: C₁₇H₁₆INS
• MW: 393.285115242004
• CID: 704605
• PubChem ID: 71421049

Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide Chemical and Physical Properties

Names and Identifiers

• Benzothiazolium, 3-ethyl-2-(2-phenylethenyl)-, iodide
• 3-ethyl-2-(2-phenylethenyl)-1,3-benzothiazol-3-ium,iodide
• 3-Ethyl-2-(2-phenylethenyl)-1,3-benzothiazol-3-ium iodide
• 81067-47-2
• DTXSID30840219

• Inchi： InChI=1S/C17H16NS.HI/c1-2-18-15-10-6-7-11-16(15)19-17(18)13-12-14-8-4-3-5-9-14;/h3-13H,2H2,1H3;1H/q+1;/p-1
• InChI Key： NPWVWNNPSKMMTG-UHFFFAOYSA-M
• SMILES： CC[N+]1=C(SC2=CC=CC=C21)C=CC3=CC=CC=C3.[I-]

Computed Properties

• Exact Mass: 393.00482g/mol
• Monoisotopic Mass: 393.00482g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 32.1Ų